2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(6-oxo-4-propylpyrimidin-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H16F3N3O2/c1-2-5-11-8-15(24)22(10-20-11)9-14(23)21-13-7-4-3-6-12(13)16(17,18)19/h3-4,6-8,10H,2,5,9H2,1H3,(H,21,23)
• InChI Key: BTKOJAXZBBTFOD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H16F3N3O2
• Molecular Weight: 339.31 g/mol

Description

2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmaceuticals.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthetic Routes to Pyrimidine Derivatives : Research by Brown and Waring (1977) introduced a general pathway for synthesizing 2-(pyrimidin-2'-yl)acetic acid and its 4'-substituted derivatives. This foundational work aids in understanding the synthetic versatility of pyrimidine-based compounds, including derivatives similar to the one (Brown & Waring, 1977).

• Antimicrobial and Antiviral Activities : Compounds structurally related to "2-(6-oxo-4-propylpyrimidin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide" have been explored for their antimicrobial and antiviral potentials. For instance, Shaban, Nasr, and Morgaan (2000) synthesized acyclo C-nucleosides demonstrating antimicrobial activity, highlighting the therapeutic applications of pyrimidine derivatives (Shaban, Nasr, & Morgaan, 2000).

Chemical Properties and Reactions

• Photoreactivity Studies : Watanabe, Fukuyoshi, and Oda (2015) investigated the photoreactivity of flutamide, a compound containing a trifluoromethylphenyl group similar to the one . This study offers insights into how substituent groups can influence photodegradation pathways, which is essential for understanding the stability and reactivity of related compounds under light exposure (Watanabe, Fukuyoshi, & Oda, 2015).

• Vibrational Spectroscopy and Quantum Computational Approach : Jenepha Mary, Pradhan, and James (2022) utilized vibrational spectroscopy and quantum computational approaches to characterize an antiviral molecule structurally related to our compound of interest. This methodological approach is crucial for understanding the molecular structure and interactions of pyrimidine derivatives, providing a basis for predicting the properties and reactivity of similar compounds (Jenepha Mary, Pradhan, & James, 2022).